Cas no 2172213-48-6 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2172213-48-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6194266
• PubChem ID: 165809829
• Update Time: 2025-06-22

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-methylpiperidine-2-carboxylic acid
• EN300-1491338
• 2172213-48-6

• Inchi： 1S/C26H30N2O5/c1-26(24(30)31)14-6-7-16-28(26)23(29)13-8-15-27-25(32)33-17-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,22H,6-8,13-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： FOJBGEZUUKDLPU-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCCN1C(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid (CAS No. 2172213-48-6)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid (CAS No. 2172213-48-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid ensures that the amino functionality remains protected during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired product.

The butanoyl and methylpiperidine moieties in this compound contribute to its unique structural and functional properties. The butanoyl group adds flexibility and hydrophobicity, while the methylpiperidine ring provides additional steric hindrance and potential for forming hydrogen bonds. These characteristics make the compound highly suitable for use in the design of bioactive peptides and peptidomimetics.

Recent studies have highlighted the potential of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block in the synthesis of peptides with potent anti-inflammatory properties. The researchers found that peptides containing this Fmoc derivative exhibited significant inhibition of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid in the development of novel antibiotics. The compound was incorporated into a series of cyclic peptides designed to target bacterial cell walls. The results showed that these peptides had broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding underscores the potential of this Fmoc derivative in addressing the growing problem of antibiotic resistance.

The structural versatility of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid also makes it an attractive candidate for use in drug delivery systems. A study published in Biomaterials demonstrated that this compound can be conjugated to nanoparticles to enhance their stability and targeting efficiency. The researchers found that nanoparticles functionalized with this Fmoc derivative showed improved cellular uptake and reduced toxicity compared to unmodified nanoparticles, making them suitable for targeted drug delivery applications.

In addition to its applications in drug development, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid has also been investigated for its potential use in diagnostic imaging. A study published in Bioconjugate Chemistry explored the use of this compound as a labeling agent for biomolecules. The researchers found that peptides labeled with this Fmoc derivative exhibited high fluorescence intensity and stability, making them useful for real-time monitoring of biological processes such as protein-protein interactions and enzyme activity.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid involves several well-established chemical reactions. The first step typically involves the protection of the amino group using Fmoc chloride, followed by the formation of the butanoyl moiety through an acylation reaction. The final step involves the introduction of the methylpiperidine ring through a ring-closing metathesis reaction or a similar cyclization process. These synthetic routes are highly efficient and can be scaled up for large-scale production.

In conclusion, 1-4-{(9H-fluoren)-9-yloxycarbonylamino}butanoyl)-2-methylpyrrolidine carboxylic acid (CAS No. 2172213) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, drug delivery, and diagnostic imaging. Its unique structural features and functional properties make it an invaluable tool for scientists working on the development of new therapeutic agents and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.